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Compound of Interest

Compound Name: Methyl (4-cyanophenyl)acetate

CAS No.: 52798-01-3

Cat. No.: B1301003

Get Quote

Executive Summary & Chemical Profile
Methyl (4-cyanophenyl)acetate is a "Janus-faced" synthone possessing two distinct

electrophilic centers—a nitrile and an ester—separated by an activated methylene bridge. This

unique architecture allows for chemoselective derivatization, making it an ideal precursor for

libraries of bio-active heterocycles including 1,2,4-triazoles, tetrazoles, and substituted

stilbenes.
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Property Specification

CAS Number 52798-01-3

Formula C₁₀H₉NO₂

MW 175.19 g/mol

Structure N≡C-C₆H₄-CH₂-COOCH₃

Key Reactivity
(1) Ester Hydrazinolysis, (2) Nitrile

Cycloaddition, (3) Methylene Condensation

Reactivity Map & Strategic Pathways
The molecule offers three distinct sites for heterocyclic construction. The following diagram

illustrates the divergent pathways available to the synthetic chemist.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1301003?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction Type

Methyl (4-cyanophenyl)acetate

Acyl Hydrazide
IntermediateNH2NH2·H2O

(Ester Site)

5-Substituted Tetrazole
(Sartan Analogs)

NaN3 / ZnBr2
(Nitrile Site)

α-Phenylcinnamate
(Anticancer/Antioxidant)

Ar-CHO / Base
(Methylene Site)

1,2,4-Triazole
(Antifungal/Antitumor)

CS2 / KOH
or R-NCS

1,3,4-Oxadiazole
(Anti-inflammatory)

POCl3 / R-COOHBlue: Nucleophilic Substitution

Green: Cyclization

Red: [3+2] Cycloaddition

Yellow: Knoevenagel Condensation

Click to download full resolution via product page

Caption: Divergent synthetic pathways from Methyl (4-cyanophenyl)acetate targeting three

distinct pharmacophores.

Detailed Experimental Protocols
Protocol A: Synthesis of 1,2,4-Triazole Derivatives
This pathway utilizes the ester functionality to generate a 1,2,4-triazole-3-thione core, a scaffold

widely found in antifungal agents (e.g., Fluconazole analogs).

Mechanism: Nucleophilic attack by hydrazine on the ester forms a hydrazide, which undergoes

condensation with carbon disulfide (or isothiocyanates) followed by base-catalyzed cyclization.
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Reagents:

Methyl (4-cyanophenyl)acetate (1.0 eq)

Hydrazine hydrate (99%, 2.5 eq)

Carbon disulfide (CS₂) (1.2 eq)

Potassium Hydroxide (KOH)

Ethanol (Absolute)

Step-by-Step Methodology:

Hydrazide Formation:

Dissolve Methyl (4-cyanophenyl)acetate (10 mmol) in absolute ethanol (20 mL).

Add Hydrazine hydrate (25 mmol) dropwise at 0°C to control the exotherm.

Reflux the mixture for 4–6 hours. Monitor TLC (System: EtOAc/Hexane 1:1) for the

disappearance of the ester spot.

Cool to room temperature.[1] The hydrazide intermediate often precipitates. Filter, wash

with cold ethanol, and dry.[1]

Checkpoint: Expect a melting point of ~120–125°C for the hydrazide [1].

Cyclization to Triazole:

Dissolve the isolated hydrazide (10 mmol) in an ethanolic solution of KOH (1.5 eq KOH in

20 mL EtOH).

Add Carbon disulfide (12 mmol) slowly.

Reflux for 8–12 hours. Evolution of H₂S gas (rotten egg smell) indicates reaction progress

(Use a scrubber!).

Concentrate the solvent under reduced pressure.
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Dilute residue with water and acidify with 10% HCl to pH 4–5.

The solid product (4-((4-cyanophenyl)methyl)-1H-1,2,4-triazole-5(4H)-thione) precipitates.

Recrystallize from ethanol/water.

Protocol B: [3+2] Cycloaddition to Tetrazoles
The nitrile group serves as a precursor for tetrazoles, which act as bioisosteres for carboxylic

acids in antihypertensive drugs (Sartans).

Reagents:

Methyl (4-cyanophenyl)acetate (1.0 eq)

Sodium Azide (NaN₃) (1.5 eq)

Ammonium Chloride (NH₄Cl) or Zinc Bromide (ZnBr₂) (1.5 eq)

DMF (Dimethylformamide)[2]

Step-by-Step Methodology:

Safety Prep: NaN₃ is acutely toxic and can form explosive hydrazoic acid. Use a blast shield

and ensure good ventilation.

Reaction Setup:

In a round-bottom flask, dissolve the starting material (5 mmol) in DMF (10 mL).

Add NaN₃ (7.5 mmol) and NH₄Cl (7.5 mmol). The ammonium salt acts as a buffer and

catalyst, preventing the accumulation of free hydrazoic acid [2].

Thermal Cyclization:

Heat the mixture to 100–110°C for 12–24 hours.

Monitoring: The nitrile peak (~2230 cm⁻¹) in IR spectroscopy will disappear upon

completion.
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Work-up:

Cool to room temperature and pour into ice-cold water (50 mL).

Acidify carefully with 1N HCl to pH 2 (Caution: HN₃ gas evolution possible—perform in

fume hood).

Extract with Ethyl Acetate (3x).[2] The tetrazole product will be in the organic layer.

Evaporate solvent to yield the 5-substituted tetrazole.

Protocol C: Knoevenagel Condensation (Active
Methylene)
The methylene group alpha to the ester is activated by both the ester and the phenyl ring,

allowing condensation with aromatic aldehydes to form stilbene-like derivatives.

Reagents:

Methyl (4-cyanophenyl)acetate (1.0 eq)

Benzaldehyde derivative (1.0 eq)

Piperidine (Catalytic amount, 0.1 eq)

Ethanol or Toluene

Methodology:

Mix the ester and aldehyde in ethanol.

Add catalytic piperidine.

Reflux for 3–5 hours.

The product (an α,β-unsaturated ester) usually precipitates upon cooling. This creates a

conjugated system valuable for fluorescence studies or as a Michael acceptor [3].
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Analytical Data Summary (Expected)
Compound IR Key Signals (cm⁻¹)

¹H NMR Characteristic
Signals (δ ppm)

Starting Material 2228 (CN), 1735 (C=O ester)
3.68 (s, 3H, OMe), 3.70 (s, 2H,

CH₂)

Hydrazide Int. 3300 (NH), 1660 (C=O amide)
9.2 (br, NH), 4.2 (br, NH₂), 3.4

(s, CH₂)

Triazole Product 2550 (SH), 1610 (C=N) 13.5 (s, NH), 3.9 (s, CH₂-Ar)

Tetrazole Product 3400 (NH), No CN peak
Loss of nitrile signal, acidic

proton >14 ppm

References
Hydrazide Synthesis:Organic Syntheses, Coll. Vol. 4, p. 566 (1963). Reaction of esters with

hydrazine.[3]

Tetrazole Synthesis: Demko, Z. P., & Sharpless, K. B. (2001). Preparation of 5-Substituted

1H-Tetrazoles from Nitriles in Water. The Journal of Organic Chemistry, 66(24), 7945–7950.

Knoevenagel Condensation: BenchChem Application Note. Knoevenagel Condensation

Reactions Involving 3-Cyanobenzaldehyde (Analogous chemistry).

Letrozole Chemistry: U.S. Patent 4,978,672. Describes the use of 4-cyanophenyl derivatives

in triazole synthesis for aromatase inhibitors.

General Triazole Synthesis:Farmacia Journal, Vol 60, 2012. Synthesis of 1,2,4-triazoles from

hydrazides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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